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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diallyl hexahydrophthalate (DAHHP) is a diester of hexahydrophthalic acid and allyl alcohol.

It is a colorless, oily liquid primarily utilized as a crosslinking agent and monomer in the

production of polymers and resins. Its unique chemical structure, featuring two reactive allyl

groups, imparts valuable properties to the resulting polymers, including excellent thermal

stability, electrical insulation, and chemical resistance. This technical guide provides an in-

depth overview of the chemical and physical properties of diallyl hexahydrophthalate, along

with detailed experimental protocols for their determination and a summary of its key chemical

reactions.

Molecular Structure and Identification
The molecular structure of diallyl hexahydrophthalate consists of a cyclohexane-1,2-

dicarboxylate core with two allyl ester groups. The presence of cis and trans isomers is

possible depending on the stereochemistry of the cyclohexane ring.

Chemical Identifiers:

IUPAC Name: bis(prop-2-en-1-yl) cyclohexane-1,2-dicarboxylate[1]
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CAS Numbers: 13846-31-6, 7500-82-5[1]

Molecular Formula: C₁₄H₂₀O₄[2][3][4][5]

Molecular Weight: 252.31 g/mol [1][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of diallyl hexahydrophthalate is

presented in the tables below.

Table 1: Physical Properties of Diallyl
Hexahydrophthalate

Property Value Reference

Appearance Colorless liquid [2]

Boiling Point 330.6 °C at 760 mmHg [2]

Density 1.06 g/cm³ [2]

Flash Point 156.9 °C [2]

Vapor Pressure 0.000165 mmHg at 25 °C [2]

Refractive Index 1.479 [2]

Table 2: Chemical Properties and Reactivity of Diallyl
Hexahydrophthalate
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Property Description Reference

Solubility in Water Low [6]

Stability

Stable under normal

conditions. Polymerizes upon

heating or in the presence of a

catalyst if not inhibited.

[7]

Reactivity

Reacts with strong oxidants,

acids, and bases. Undergoes

free-radical polymerization.

Susceptible to hydrolysis.

[8][9]

LogP (Octanol-Water Partition

Coefficient)
2.8 [1][2]

Synthesis of Diallyl Hexahydrophthalate
Diallyl hexahydrophthalate is typically synthesized via the esterification of hexahydrophthalic

anhydride with allyl alcohol. This reaction is generally acid-catalyzed.

Caption: Workflow for the synthesis of diallyl hexahydrophthalate.

Chemical Reactivity
Polymerization
The most significant chemical property of diallyl hexahydrophthalate is its ability to undergo

free-radical polymerization through its two allyl groups. This process is typically initiated by

organic peroxides (e.g., benzoyl peroxide) or azo compounds at elevated temperatures. The

polymerization proceeds via a chain-growth mechanism involving initiation, propagation, and

termination steps. Due to the presence of two polymerizable groups, crosslinked, thermoset

resins are formed.[9]

Caption: Simplified free-radical polymerization mechanism of DAHHP.

Hydrolysis
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As an ester, diallyl hexahydrophthalate is susceptible to hydrolysis, which involves the

cleavage of the ester bonds to yield hexahydrophthalic acid and allyl alcohol. This reaction can

be catalyzed by both acids and bases. Basic hydrolysis, also known as saponification, is

typically faster and irreversible, yielding the salt of the carboxylic acid.

Thermal Decomposition
At elevated temperatures, diallyl hexahydrophthalate and its polymers will undergo thermal

decomposition. For poly(diallyl phthalate), a structurally similar polymer, thermal decomposition

has been shown to yield products such as phthalic anhydride.[10] It is expected that the

thermal decomposition of diallyl hexahydrophthalate would similarly involve chain scission

and rearrangements, potentially leading to the formation of hexahydrophthalic anhydride, allyl

alcohol, and various smaller volatile organic compounds.

Experimental Protocols
The following are detailed methodologies for determining the key chemical and physical

properties of diallyl hexahydrophthalate, adapted from standard testing methods.

Determination of Density (Adapted from ASTM D792)
Apparatus: Analytical balance, pycnometer (specific gravity bottle) of a known volume, and a

constant temperature water bath.

Procedure: a. Clean and dry the pycnometer and determine its mass (m₁). b. Fill the

pycnometer with distilled water and place it in the constant temperature bath at 23 ± 2°C until

it reaches thermal equilibrium. Adjust the water level to the calibration mark and determine

the mass of the pycnometer and water (m₂). c. Empty and dry the pycnometer. Fill it with

diallyl hexahydrophthalate and repeat the temperature equilibration and weighing (m₃).

Calculation: The density (ρ) is calculated using the formula: ρ = [(m₃ - m₁) / (m₂ - m₁)] *

ρ_water where ρ_water is the density of water at the test temperature.[3][11][12]

Determination of Boiling Point (Adapted from ASTM
E1719)
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Apparatus: Ebulliometer (boiling point apparatus), heating mantle, and a calibrated

temperature measuring device.

Procedure: a. Place a sample of diallyl hexahydrophthalate into the ebulliometer. b. Heat

the sample to its boiling point, ensuring a steady reflux is established. c. Measure the

temperature of the vapor phase at equilibrium. This temperature is the boiling point at the

recorded atmospheric pressure.

Note: The boiling point is pressure-dependent and should be reported with the corresponding

pressure.[4][13][14][15]

Determination of Flash Point (Adapted from ASTM D93)
Apparatus: Pensky-Martens closed-cup tester.[2][16][17][18][19]

Procedure: a. Fill the test cup of the Pensky-Martens apparatus with the diallyl
hexahydrophthalate sample to the specified level. b. Heat the sample at a controlled,

constant rate while stirring. c. At regular temperature intervals, apply an ignition source to the

vapor space above the liquid. d. The flash point is the lowest temperature at which the

application of the ignition source causes the vapors to ignite.[2][16][17][18][19]

Determination of Water Solubility (Adapted from ASTM
E1148)

Apparatus: Flask with a stirrer, constant temperature bath, and an analytical instrument for

quantification (e.g., Gas Chromatography).

Procedure: a. Add an excess amount of diallyl hexahydrophthalate to a known volume of

distilled water in the flask. b. Stir the mixture in a constant temperature bath (e.g., 25°C) for

an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. c. Allow the

undissolved material to settle. d. Carefully take an aliquot of the aqueous phase, ensuring no

undissolved droplets are included. e. Quantify the concentration of diallyl
hexahydrophthalate in the aqueous sample using a pre-calibrated analytical method.[6][20]

[21][22]

Conclusion
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Diallyl hexahydrophthalate is a versatile monomer with a well-defined set of chemical and

physical properties that make it suitable for a range of applications in the polymer and resin

industries. Its ability to undergo free-radical polymerization to form crosslinked networks is

central to its utility. A thorough understanding of its synthesis, reactivity, and physical

characteristics, as detailed in this guide, is essential for its effective and safe use in research

and industrial settings. The provided experimental protocols offer a framework for the accurate

determination of its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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